Cas no 2229545-95-1 (2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile)

• Product Name: 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile
• CAS No: 2229545-95-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6449709
• PubChem ID: 165761436
• Update Time: 2025-05-26

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile
• 2229545-95-1
• EN300-1772422

• Inchi： 1S/C13H15NO3/c1-13(2,8-14)9-6-10(15-3)12-11(7-9)16-4-5-17-12/h6-7H,4-5H2,1-3H3
• InChI Key： XDLNFAIQIZOHCG-UHFFFAOYSA-N
• SMILES： O1CCOC2C(=CC(=CC1=2)C(C#N)(C)C)OC

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.5Ų

Additional information on 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanenitrile

2-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanenitrile: A Comprehensive Overview

Introduction

2-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanenitrile, a compound with the CAS number 2229545-95-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule's structure comprises a benzodioxin ring system, which is a fused bicyclic structure consisting of a benzene ring and a dioxane ring. This arrangement imparts the compound with distinctive electronic and steric properties, making it an intriguing subject for both academic and industrial research.

Chemical Structure and Synthesis

The chemical structure of 2-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanenitrile is characterized by a benzodioxin core, which serves as the central framework. The benzodioxin ring system is further substituted with a methoxy group at the 8-position and a nitrile group attached to a methyl-substituted ethyl chain at the 6-position. This substitution pattern not only enhances the molecule's stability but also contributes to its unique reactivity.

The synthesis of this compound involves a series of intricate organic reactions, including Friedel-Crafts alkylation, oxidation, and nucleophilic substitution. Recent advancements in catalytic methodologies have enabled researchers to achieve higher yields and improved purity levels during the synthesis process. For instance, the use of transition metal catalysts has been reported to facilitate key steps in the synthesis pathway, thereby optimizing the overall process.

Pharmacological Properties and Applications

One of the most promising aspects of 2-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanenitrile lies in its pharmacological properties. Preclinical studies have demonstrated that this compound exhibits potent antioxidant activity, which makes it a potential candidate for combating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Additionally, recent research has highlighted its ability to modulate key cellular pathways involved in inflammation and apoptosis, further underscoring its therapeutic potential.

In terms of applications, this compound has been explored as a lead molecule in drug design programs targeting various disease states. For example, its structural similarity to known bioactive agents has inspired researchers to investigate its efficacy as an anticancer agent. Early-stage experiments have shown that it can induce cell cycle arrest and apoptosis in cancer cell lines, suggesting its potential role in oncology.

Recent Research Findings

Recent studies have delved into the mechanistic insights behind the biological activities of 2-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanenitrile. Utilizing advanced analytical techniques such as X-ray crystallography and molecular docking simulations, researchers have elucidated how this compound interacts with target proteins at the molecular level. These findings have provided valuable insights into its mode of action and have guided further optimization efforts aimed at enhancing its bioavailability and efficacy.

Moreover, collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel analogs based on this compound's structure. These analogs are currently under evaluation for their potential utility in treating infectious diseases caused by emerging pathogens. The discovery of such compounds underscores the importance of exploring structurally diverse molecules in drug discovery pipelines.

Conclusion

In summary, 2-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanenitrile (CAS No: 2229545-95-1) stands out as a compelling molecule with multifaceted applications in chemistry and pharmacology. Its unique structural features, coupled with promising biological activities, position it as a valuable asset in drug development programs. As research continues to uncover new dimensions of this compound's properties and applications, it is likely to play an increasingly significant role in advancing therapeutic interventions across various disease areas.